A multiple-assembly/one-pot-crystallization strategy for a relatively more eco-friendly synthesis of hydrothermally stable mesoporous aluminosilicates†
RSC Advances Pub Date: 2014-11-10 DOI: 10.1039/C4RA10408K
Abstract
Mesoporous aluminosilicates (MA) with high hydrothermal stability obtained by assembly of zeolite Y precursors are attractive for the potential application in heavy oil catalytic cracking. A relatively more eco-friendly synthesis of MA with low synthesis cost and waste water discharge is particularly appealing. We report on the green synthesis of MA via a multiple-assembly/one-pot-crystallization (MA/OC) process by recycling the non-reacted reagents in the assembly mother liquor after separating the assembly solid product. This approach was achieved by exact supplementary compensation of the consumed raw materials and correct pH adjustment for the assembly liquor after each cycle of assembly. The assembly solid products in 5 cycles were collected and crystallized in one-pot in the mother liquor. Characterization results indicated that consumption of P123 and water discharge of MAOC-5 could be reduced to 51.5% and 27.3% of those of conventional MA-1. Meanwhile, the product yield of MAOC-5 is 102.66 g L−1, 4.8 times that of MA-1. This strategy suggests a relatively more eco-friendly and low cost route for the synthesis of hydrothermally stable MA.
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